Cas no 67494-15-9 (Pisiferic acid)
Pisiferic acid structure
Product Name:Pisiferic acid
CAS No:67494-15-9
MF:C20H28O3
MW:316.4345
MDL:MFCD01708794
CID:966128
PubChem ID:135727016
Update Time:2024-10-28
Pisiferic acid Chemical and Physical Properties
Names and Identifiers
-
- pisiferic acid
- (4aR,10aS)-6-hydroxy-1,1-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-4a-carboxylic acid
- 12-hydroxyabieta-8,11,13-trien-20-oic acid
- 4a(2H)-Phenanthrenecarboxylic acid,1,3,4,9,10,10a-tetrahydro-6-hydroxy-1,1-dimethyl-7-(1-methylethyl)-,(4ar-trans)
- (+)-pisiferic acid
- P1933
- C09163
- DTXSID10217844
- D92173
- (4aR,10aS)-6-Hydroxy-7-isopropyl-1,1-dimethyl-1,3,4,9,10,10a-hexahydrophenanthrene-4a(2H)-carboxylic acid
- 67494-15-9
- SCHEMBL1439596
- Q27138908
- HY-W354851
- pisifericacid
- AC1L4QVO
- AC1Q5QZ4
- (4aR,10aS)-6-hydroxy-7-isopropyl-1,1-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-4a-carboxylic acid
- CHEBI:70576
- CS-0466142
- 4a(2H)-Phenanthrenecarboxylic acid, 1,3,4,9,10,10a-tetrahydro-6-hydroxy-1,1-dimethyl-7-(1-methylethyl)-, (4ar-trans)-
- DA-69460
- Pisiferic acid
-
- MDL： MFCD01708794
- Inchi： 1S/C20H28O3/c1-12(2)14-10-13-6-7-17-19(3,4)8-5-9-20(17,18(22)23)15(13)11-16(14)21/h10-12,17,21H,5-9H2,1-4H3,(H,22,23)/t17-,20-/m0/s1
- InChI Key： ATHWSPHADLLZSS-PXNSSMCTSA-N
- SMILES： O([H])C([C@@]12C3=C([H])C(=C(C([H])(C([H])([H])[H])C([H])([H])[H])C([H])=C3C([H])([H])C([H])([H])[C@@]1([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C2([H])[H])O[H])=O
Computed Properties
- Exact Mass: 316.20400
- Monoisotopic Mass: 316.20384475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 470
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5
- XLogP3: 5.2
Experimental Properties
- Melting Point: 195.0 to 199.0 deg-C
- PSA: 57.53000
- LogP: 4.61050
- λmax: 284(MeOH)(lit.)
Pisiferic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P867823-50mg |
Pisiferic Acid |
67494-15-9 | ≥98% | 50mg |
720.00 | 2021-05-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160674-100MG |
Pisiferic acid |
67494-15-9 | >98.0%(HPLC) | 100mg |
¥1104.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160674-10mg |
Pisiferic acid |
67494-15-9 | >98.0%(HPLC) | 10mg |
¥144.90 | 2023-09-01 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P1933-100MG |
Pisiferic Acid |
67494-15-9 | >98.0%(HPLC) | 100mg |
¥875.00 | 2024-04-16 | |
| abcr | AB333987-100 mg |
Pisiferic Acid, 98% |
67494-15-9 | 98% | 100MG |
€265.50 | 2022-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P1933-100mg |
Pisiferic acid |
67494-15-9 | 98.0%(LC) | 100mg |
￥1310.0 | 2022-06-10 | |
| eNovation Chemicals LLC | Y1243262-100mg |
pisiferic acid |
67494-15-9 | 98% | 100mg |
$180 | 2024-06-06 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-474070-100 mg |
Pisiferic Acid, |
67494-15-9 | 100MG |
￥3,309.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-474070-100mg |
Pisiferic Acid, |
67494-15-9 | 100mg |
￥3309.00 | 2023-09-05 | ||
| abcr | AB333987-100mg |
Pisiferic Acid, 98%; . |
67494-15-9 | 98% | 100mg |
€241.00 | 2024-04-16 |
Pisiferic acid Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:67494-15-9)Pisiferic acid
Order Number:LE16716
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:14
Price ($):discuss personally
Email:18501500038@163.com
Pisiferic acid Related Literature
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1. Total synthesis of (±)-pisiferic acidAjoy Kumar Banerjee,Héctor S. Hurtado,Manuel M. Laya,Julio C. Acevedo,Jaime G. Alvárez J. Chem. Soc. Perkin Trans. 1 1988 931
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Miguel A. González Nat. Prod. Rep. 2015 32 684
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3. Synthesis of (±)-pisiferin, (±)-pisiferol, and related compounds by intramolecular [4 + 2]cycloadditionTetsuji Kametani,Hirotsune Kondoh,Masayoshi Tsubuki,Toshio Honda J. Chem. Soc. Perkin Trans. 1 1990 5
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Yan Liu,Shu-Xi Jing,Shi-Hong Luo,Sheng-Hong Li Nat. Prod. Rep. 2019 36 626
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5. Control of stereochemistry in an intramolecular Diels–Alder reaction by the phenylsulfonyl group; an improved synthesis of pisiferolEdward J. Bush,David W. Jones J. Chem. Soc. Perkin Trans. 1 1997 3531
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:67494-15-9)Pisiferic acid
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry